Cas no 1181771-04-9 (N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine)

• Product Name: N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine
• CAS No: 1181771-04-9
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 2170238
• Update Time: 2025-06-12

N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-n*1*-isopropyl-ethane-1,2-diamine
• N1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)methyl)-N1-isopropylethane-1,2-diamine
• AM90974
• N'-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N'-isopropyl-ethane-1,2-diamine
• N1-(2,3-Dihydrobenzo[1,4]dioxin-6-ylmethyl)-N1-isopropylethane-1,2-diamine
• N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine

• Inchi： 1S/C14H22N2O2/c1-11(2)16(6-5-15)10-12-3-4-13-14(9-12)18-8-7-17-13/h3-4,9,11H,5-8,10,15H2,1-2H3
• InChI Key： CXKAHXGYTMOFCX-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CN(CCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 248
• Topological Polar Surface Area: 47.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine

Introduction to N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine (CAS No. 1181771-04-9)

N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1181771-04-9, belongs to a class of molecules that exhibit promising biological activities. The detailed examination of its chemical structure and potential applications reveals a molecule with a rich chemical profile that could be pivotal in the development of novel therapeutic agents.

The molecular structure of N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine features a benzodioxin core substituted with an ethylamine derivative. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The benzodioxin moiety is particularly noteworthy due to its presence in several naturally occurring compounds known for their pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies indicate that N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine may interact with proteins involved in inflammatory pathways. This finding aligns with the growing interest in developing drugs that target inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease.

In vitro studies have begun to explore the potential of this compound as an anti-inflammatory agent. Preliminary results suggest that it can inhibit the activity of key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. These findings are particularly exciting given the limitations associated with existing anti-inflammatory drugs, including issues related to side effects and resistance.

The synthesis of N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as multi-step organic synthesis and catalytic transformations have been crucial in achieving the desired product. The optimization of these synthetic routes not only enhances the production efficiency but also opens avenues for scaling up the compound for further research and potential clinical applications.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Initial pharmacokinetic studies suggest that the compound exhibits moderate bioavailability and a reasonable half-life, which are favorable characteristics for a drug candidate.

Future research aims to delve deeper into the mechanisms of action of N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine by employing advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These tools will help elucidate any post-translational modifications or interactions that occur upon administration of the compound.

The potential applications of this compound extend beyond anti-inflammatory therapy. Its unique structural features make it a versatile scaffold for designing molecules with different biological activities. Researchers are exploring its potential use in treating neurological disorders and cancer by targeting specific pathways involved in these conditions.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these laboratory findings into clinical reality. Such partnerships can facilitate the development of robust preclinical models and streamline the process towards human trials. The success of these endeavors will depend on rigorous scientific investigation and adherence to regulatory standards.

In conclusion, N*1*-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine represents a promising candidate for further exploration in medicinal chemistry. Its unique chemical structure and preliminary biological activities make it an attractive molecule for developing novel therapeutic agents. Continued research in this area holds the potential to address unmet medical needs and improve patient outcomes.